Cas no 61337-32-4 (1-Octanone, 1-(4''-acetyl[1,1':4',1''-terphenyl]-4-yl)-)

• Product Name: 1-Octanone, 1-(4''-acetyl[1,1':4',1''-terphenyl]-4-yl)-
• CAS No: 61337-32-4
• MF: C₂₈H₃₀O₂
• MW: 398.536608219147
• CID: 483460
• PubChem ID: 12721123
• Update Time: 2025-04-19

1-Octanone, 1-(4''-acetyl[1,1':4',1''-terphenyl]-4-yl)- Chemical and Physical Properties

Names and Identifiers

• 1-Octanone, 1-(4''-acetyl[1,1':4',1''-terphenyl]-4-yl)-
• 1-[4-[4-(4-acetylphenyl)phenyl]phenyl]octan-1-one
• DTXSID30508044
• 61337-32-4
• 1-(3~4~-Acetyl[1~1~,2~1~:2~4~,3~1~-terphenyl]-1~4~-yl)octan-1-one

• Inchi： 1S/C28H30O2/c1-3-4-5-6-7-8-28(30)27-19-17-26(18-20-27)25-15-13-24(14-16-25)23-11-9-22(10-12-23)21(2)29/h9-20H,3-8H2,1-2H3
• InChI Key： KTNZWTOFIBZUBX-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)C1C=CC(=CC=1)C1C=CC(C(C)=O)=CC=1)CCCCCCC

Computed Properties

• Exact Mass: 398.2247
• Monoisotopic Mass: 398.224580195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.5
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14